![molecular formula C25H23NO2 B5037555 (4-methoxy-3-biphenylyl)[(2-methoxy-1-naphthyl)methyl]amine](/img/structure/B5037555.png)
(4-methoxy-3-biphenylyl)[(2-methoxy-1-naphthyl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains two aromatic rings (biphenyl and naphthyl) with methoxy (-OCH3) substituents . The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the biphenyl and naphthyl rings, both substituted with methoxy groups. The exact structure would depend on the positions of these substituents and the nature of the bond between the two rings .Chemical Reactions Analysis
The chemical reactions of this compound could involve the aromatic rings or the methoxy groups. For example, the compound could undergo electrophilic aromatic substitution or the methoxy groups could be converted into other functional groups. Again, the exact reactions would depend on the specific conditions and reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the aromatic rings and the methoxy substituents. For example, the compound is likely to be relatively stable and may have low solubility in water due to the presence of the aromatic rings .Mechanism of Action
The mechanism of action of this compound would depend on its specific applications. For example, if the compound is used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with. Without more specific information, it’s difficult to predict the mechanism of action .
Safety and Hazards
Future Directions
The future research directions for this compound could include exploring its potential applications in various fields, such as pharmaceuticals, materials science, or chemical synthesis. This could involve studying its physical and chemical properties, its reactivity, or its interactions with other compounds or biological targets .
properties
IUPAC Name |
2-methoxy-N-[(2-methoxynaphthalen-1-yl)methyl]-5-phenylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO2/c1-27-24-14-12-19-10-6-7-11-21(19)22(24)17-26-23-16-20(13-15-25(23)28-2)18-8-4-3-5-9-18/h3-16,26H,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVJPOHWNKCWEPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC=CC=C2)NCC3=C(C=CC4=CC=CC=C43)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.